Cas no 173206-51-4 (1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-)

1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl- structure
173206-51-4 structure
Product Name:1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
CAS No:173206-51-4
MF:C18H16N2
MW:260.333044052124
CID:1361985
PubChem ID:71353535
Update Time:2025-04-20

1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4,4'-diisocyano-3,3',5,5'-tetramethyl-
    • 2-isocyano-5-(4-isocyano-3,5-dimethylphenyl)-1,3-dimethylbenzene
    • 173206-51-4
    • 4,4'-Diisocyano-3,3',5,5'-tetramethyl-1,1'-biphenyl
    • DTXSID50778267
    • Inchi: 1S/C18H16N2/c1-11-7-15(8-12(2)17(11)19-5)16-9-13(3)18(20-6)14(4)10-16/h7-10H,1-4H3
    • InChI Key: CCERNTLXMJNPCS-UHFFFAOYSA-N
    • SMILES: [N+](#[C-])C1C(C)=CC(=CC=1C)C1C=C(C)C(=C(C)C=1)[N+]#[C-]

Computed Properties

  • Exact Mass: 260.13148
  • Monoisotopic Mass: 260.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 8.7Ų

Experimental Properties

  • PSA: 8.72
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